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Compound of Interest

Compound Name: L 741742

Cat. No.: B1674072 Get Quote

These application notes provide detailed protocols for the dissolution and preparation of L-

741,742 hydrochloride for use in experimental research by scientists and drug development

professionals.

Product Information and Solubility
L-741,742 hydrochloride is a potent and highly selective D₄ dopamine receptor antagonist.[1]

For consistent and reproducible experimental results, it is crucial to use the batch-specific

molecular weight provided on the product vial and Certificate of Analysis.[1]

Table 1: Properties and Solubility of L-741,742 Hydrochloride
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Property Value Reference

Molecular Weight
417.38 g/mol (batch-specific

may vary)
[1]

Formula C₂₃H₂₅N₂ClO·HCl [1]

Purity ≥98% [1]

Primary Solvent Dimethyl sulfoxide (DMSO) [1]

Maximum Solubility in DMSO 10 mM (4.17 mg/mL) [1]

Storage of Solid Room Temperature [1]

Storage of Stock Solution
-20°C (short-term) or -80°C

(long-term)

Experimental Protocols
Preparation of L-741,742 Hydrochloride Stock Solution
(10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of L-741,742 hydrochloride in

DMSO.

Materials:

L-741,742 hydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips

Vortex mixer

Protocol:
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Calculate the required mass: Using the batch-specific molecular weight (MW), calculate the

mass of L-741,742 hydrochloride needed to prepare the desired volume of a 10 mM stock

solution.

Mass (mg) = 10 mM × MW ( g/mol ) × Volume (L)

Example for 1 mL of 10 mM solution with MW = 417.38 g/mol :

Mass = 10 mmol/L × 417.38 g/mol × 0.001 L = 0.41738 g = 4.17 mg

Weigh the compound: Carefully weigh the calculated amount of L-741,742 hydrochloride

powder and place it into a sterile vial.

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the

powder.

Dissolve the compound: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure no particulates are present.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).
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Workflow for Stock Solution Preparation
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Preparation of L-741,742 Hydrochloride Stock Solution.
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Preparation of Working Solutions for In Vitro
Experiments
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer for in

vitro assays.

Materials:

10 mM L-741,742 hydrochloride stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, cell culture medium)

Sterile dilution tubes

Calibrated pipettes and sterile tips

Protocol:

Thaw the stock solution: Thaw a vial of the 10 mM L-741,742 hydrochloride stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution with the desired aqueous buffer

to achieve the final working concentration.

Important: To avoid precipitation, ensure the final concentration of DMSO in the working

solution is low (typically <0.5%).

Example: To prepare 1 mL of a 10 µM working solution in cell culture medium:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix thoroughly: Gently vortex or pipette up and down to ensure the working solution is

homogeneous.

Use immediately: It is recommended to prepare fresh working solutions for each experiment

and use them immediately to avoid potential degradation in the aqueous environment.

Preparation of Formulation for In Vivo Experiments
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This protocol provides a general guideline for preparing a vehicle for in vivo administration. The

specific ratios may need to be optimized depending on the experimental animal and

administration route.

Materials:

10 mM L-741,742 hydrochloride stock solution in DMSO

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile saline (0.9% NaCl) or sterile water (ddH₂O)

Sterile tubes

Calibrated pipettes and sterile tips

Protocol:

Prepare the vehicle: A common vehicle for in vivo studies can be prepared as follows

(example for a 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline formulation):

In a sterile tube, add the required volume of the L-741,742 hydrochloride DMSO stock

solution.

Add PEG300 and mix thoroughly until the solution is clear.

Add Tween 80 and mix until the solution is clear.

Add saline or sterile water to the final desired volume and mix thoroughly.

Ensure clarity: The final formulation should be a clear solution. If precipitation occurs, the

formulation may need to be adjusted.

Administer immediately: It is recommended to prepare the in vivo formulation fresh on the

day of the experiment and use it promptly.
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Workflow for Preparing In Vitro and In Vivo Solutions.

Stability and Storage Recommendations
Solid Form: L-741,742 hydrochloride is stable when stored as a solid at room temperature.[1]

DMSO Stock Solutions: For long-term stability, store DMSO stock solutions at -80°C. For

shorter periods (up to one month), -20°C is acceptable. To prevent degradation from

repeated freeze-thaw cycles, it is highly recommended to prepare single-use aliquots.

Aqueous Solutions: It is not recommended to store aqueous solutions of L-741,742

hydrochloride for more than one day, as the compound's stability in aqueous media has not

been extensively characterized. Prepare fresh dilutions for each experiment.

By following these guidelines, researchers can ensure the proper dissolution and handling of L-

741,742 hydrochloride, leading to more reliable and reproducible experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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